Cas no 2227790-08-9 ((3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid)

(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid is a chiral carboxylic acid derivative featuring an imidazole moiety, which imparts unique reactivity and coordination properties. The compound’s stereocenter at the 3-position, along with the hydroxyl and carboxyl functional groups, makes it a versatile intermediate in asymmetric synthesis and pharmaceutical applications. Its structural framework is particularly valuable for designing enzyme inhibitors or metal-chelating agents due to the imidazole ring’s affinity for biomolecular interactions. The ethyl substitution enhances lipophilicity, potentially improving membrane permeability in bioactive contexts. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, making it suitable for research requiring precise stereochemical control.
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid structure
2227790-08-9 structure
Product Name:(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
CAS No:2227790-08-9
MF:C8H12N2O3
MW:184.192481994629
CID:5974338
PubChem ID:165844855
Update Time:2025-05-21

(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
    • 2227790-08-9
    • EN300-1777670
    • Inchi: 1S/C8H12N2O3/c1-2-10-4-3-9-8(10)6(11)5-7(12)13/h3-4,6,11H,2,5H2,1H3,(H,12,13)/t6-/m0/s1
    • InChI Key: OWHLQDBDAVYGGB-LURJTMIESA-N
    • SMILES: O[C@@H](CC(=O)O)C1=NC=CN1CC

Computed Properties

  • Exact Mass: 184.08479225g/mol
  • Monoisotopic Mass: 184.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 75.4Ų

(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1777670-0.05g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
0.05g
$1632.0 2023-09-20
Enamine
EN300-1777670-0.1g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
0.1g
$1711.0 2023-09-20
Enamine
EN300-1777670-0.25g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
0.25g
$1789.0 2023-09-20
Enamine
EN300-1777670-0.5g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
0.5g
$1866.0 2023-09-20
Enamine
EN300-1777670-1.0g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
1g
$1944.0 2023-06-02
Enamine
EN300-1777670-2.5g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
2.5g
$3809.0 2023-09-20
Enamine
EN300-1777670-5.0g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
5g
$5635.0 2023-06-02
Enamine
EN300-1777670-10.0g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
10g
$8357.0 2023-06-02
Enamine
EN300-1777670-1g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
1g
$1944.0 2023-09-20
Enamine
EN300-1777670-5g
(3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid
2227790-08-9
5g
$5635.0 2023-09-20

Additional information on (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid

Compound CAS No 2227790-08-9: (3S)-3-(1-Ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic Acid

The compound with CAS No 2227790-08-9, known as (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts it with a specific stereochemistry that plays a crucial role in its biological activity and chemical reactivity. The presence of the imidazole ring, a five-membered heterocyclic structure, further enhances its potential for various applications in drug design and synthesis.

Recent studies have highlighted the importance of (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid in the development of novel therapeutic agents. Its structure allows for the formation of hydrogen bonds and π-interactions, which are essential for molecular recognition and binding to target proteins. Researchers have explored its potential as a lead compound in the design of drugs targeting various diseases, including neurodegenerative disorders and cancer. The hydroxyl group and the imidazole moiety contribute to its versatility, enabling it to interact with a wide range of biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. One of the most efficient methods reported in recent literature involves the use of asymmetric catalysis to achieve high enantiomeric excess. This approach not only ensures the formation of the desired (S)-enantiomer but also minimizes byproducts, making it environmentally friendly and cost-effective. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in this context.

In terms of applications, (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoic acid has shown promise in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use as a ligand in metallo-drug design. Additionally, its hydrophilic nature makes it suitable for use in aqueous environments, which is advantageous for pharmaceutical formulations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the imidazole ring exhibits significant electron-withdrawing properties, which influence its reactivity towards nucleophilic and electrophilic attacks. These findings have been instrumental in guiding experimental studies aimed at optimizing its chemical properties for specific applications.

In conclusion, CAS No 2227790-08-9 represents a valuable compound with immense potential in various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key player in the development of innovative solutions across chemistry and pharmacology.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent